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Compound of Interest

Compound Name: Decanenitrile

Cat. No.: B1670064 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the chemical and physical

properties of decanenitrile, along with detailed experimental protocols for its synthesis. The

information is intended to support research and development activities in the fields of chemistry

and drug development.

Core Molecular Data
Decanenitrile, also known as caprinitrile or 1-cyanononane, is an aliphatic nitrile with a ten-

carbon chain. Its molecular characteristics are fundamental to its reactivity and physical

properties.

Table 1: Molecular and Physical Properties of Decanenitrile
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Property Value Source(s)

Molecular Formula C₁₀H₁₉N [1][2][3][4][5]

Molecular Weight 153.26 g/mol [1][3][6]

IUPAC Name Decanenitrile [1]

CAS Number 1975-78-6 [1][2][4]

Appearance
Clear to colorless or pale

yellow liquid
[1][2][6]

Boiling Point 241-243 °C [1][3][6]

Melting Point -15 °C [3][6]

Density 0.81 g/mL [3][6]

Solubility

Insoluble in water; soluble in

organic solvents like ethanol

and ether.

[6][7]

Experimental Protocols
The synthesis of decanenitrile can be achieved through various methods. Below are detailed

protocols for two common synthetic routes.

This method involves the reaction of 1-bromononane with sodium cyanide in a polar aprotic

solvent, such as dimethyl sulfoxide (DMSO). The cyanide ion acts as a nucleophile, displacing

the bromide ion to form the nitrile.

Experimental Workflow:

1-Bromononane +
Sodium Cyanide

Reaction Mixture

DMSO (Solvent)

Heating Aqueous Workup
& Extraction Distillation Decanenitrile
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Click to download full resolution via product page

Caption: Workflow for the synthesis of decanenitrile via nucleophilic substitution.

Detailed Protocol:

Reaction Setup: In a round-bottom flask equipped with a reflux condenser and a magnetic

stirrer, dissolve sodium cyanide in dimethyl sulfoxide (DMSO).

Addition of Reactant: Slowly add 1-bromononane to the stirred solution.

Reaction Conditions: Heat the reaction mixture to a temperature between 100-150°C. The

reaction progress can be monitored by gas chromatography (GC).

Workup: After the reaction is complete, cool the mixture to room temperature. Pour the

mixture into water and extract the product with an organic solvent such as diethyl ether.

Purification: Wash the combined organic extracts with brine, dry over anhydrous sodium

sulfate, and filter. Remove the solvent under reduced pressure. The crude product is then

purified by vacuum distillation to yield pure decanenitrile.

Another established method is the dehydration of decanamide using a dehydrating agent.

Logical Relationship of Dehydration Synthesis:

Decanamide

Heat
Dehydrating Agent
(e.g., P₂O₅, SOCl₂)

Decanenitrile

Water (byproduct)

Click to download full resolution via product page

Caption: Logical diagram of the dehydration of decanamide to decanenitrile.

Detailed Protocol:
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Reaction Setup: In a reaction vessel suitable for heating, combine decanamide with a

dehydrating agent such as phosphorus pentoxide (P₂O₅) or thionyl chloride (SOCl₂).

Reaction Conditions: Heat the mixture, typically under reflux, to drive the dehydration

reaction. The reaction temperature will depend on the specific dehydrating agent used.

Workup and Purification: Upon completion, the reaction mixture is worked up to remove the

dehydrating agent and any byproducts. This may involve quenching the reaction, extraction,

and washing. The final product is purified by distillation.

Applications in Research and Development
Decanenitrile serves as a versatile intermediate in organic synthesis.[6][7] Its nitrile functional

group can be readily converted into other functional groups, such as amines, carboxylic acids,

and ketones, making it a valuable building block for the synthesis of more complex molecules,

including pharmaceuticals and agrochemicals.[6][7] It is also used in the fragrance industry.[8]

Due to its properties, it has been investigated for potential use in liquid crystals.[7]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b1670064#decanenitrile-molecular-weight-and-
formula]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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